![molecular formula C8H4ClIN2 B1529543 1-Chloro-4-iodo-[2,7]naphthyridine CAS No. 1234616-02-4](/img/structure/B1529543.png)
1-Chloro-4-iodo-[2,7]naphthyridine
Overview
Description
1-Chloro-4-iodo-[2,7]naphthyridine is a heterocyclic compound that has been studied for its potential applications in various scientific fields. It is a member of the naphthyridine family of compounds, which are characterized by their properties of having two fused aromatic rings linked by a single carbon-carbon bond. This compound has been studied for its potential use in pharmaceuticals, materials science, and biochemistry. The synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 1-Chloro-4-iodo-[2,7]naphthyridine are discussed in
Scientific Research Applications
Synthesis and Functionalization
1-Chloro-4-iodo-[2,7]naphthyridine serves as a key intermediate in various synthetic routes. Its utility is highlighted in the synthesis of highly functionalized naphthyridines, such as 1,6-naphthyridin-2(1H)-ones, through sequential Suzuki–Miyaura cross-coupling reactions. This method enables the creation of compounds with diverse functionalities and potential applications in various fields of chemistry (Montoir et al., 2014).
Catalytic and Nucleophilic Reactions
The compound is instrumental in palladium-catalyzed coupling reactions and nucleophilic substitutions. Research indicates its reactivity towards Pd(0) in forming amidation reactions with primary amides, leading to symmetric and nonsymmetric diamido-naphthyridines (Ligthart et al., 2006). Additionally, it undergoes transformations under nucleophilic conditions to create diverse substituted naphthyridines with potential applications in material science and pharmaceuticals (Duvey et al., 2001).
Ligand Construction and Metal Complexes
1-Chloro-4-iodo-[2,7]naphthyridine plays a crucial role in constructing bridging ligands and their corresponding metal complexes. For instance, it's used to synthesize bidentate and tridentate ligands for Ru(II) complexes, which have applications in catalysis and electronic material development (Singh & Thummel, 2009).
Building Blocks for Supramolecular Chemistry
The compound is a valuable building block in supramolecular chemistry. For example, its conversion into 2,7-diamino-1,8-naphthyridine provides a foundation for creating complex molecular structures with potential applications in nanotechnology and molecular electronics (Park et al., 2005).
Mechanism of Action
Mode of Action
Like many other naphthyridine derivatives, it may interact with its targets to induce changes in cellular processes .
Biochemical Pathways
Naphthyridines, in general, have been found to exhibit diverse biological activities and may affect multiple pathways .
Pharmacokinetics
It is suggested that the compound has high gastrointestinal absorption and is bbb permeant . These properties could impact the bioavailability of the compound.
properties
IUPAC Name |
1-chloro-4-iodo-2,7-naphthyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4ClIN2/c9-8-6-3-11-2-1-5(6)7(10)4-12-8/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YIJURXYCTRQJAG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC2=C1C(=CN=C2Cl)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4ClIN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201294202 |
Source
|
| Record name | 2,7-Naphthyridine, 1-chloro-4-iodo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201294202 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.49 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Chloro-4-iodo-[2,7]naphthyridine | |
CAS RN |
1234616-02-4 |
Source
|
| Record name | 2,7-Naphthyridine, 1-chloro-4-iodo- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1234616-02-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,7-Naphthyridine, 1-chloro-4-iodo- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201294202 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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